Cas no 1795456-37-9 (N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1795456-37-9
• MF: C₁₅H₁₇ClN₂O₃
• MW: 308.760082960129
• CID: 5370954
• Update Time: 2025-10-29

N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C15H17ClN2O3/c1-10-13(8-18-21-10)14(19)17-9-15(2,20-3)11-5-4-6-12(16)7-11/h4-8H,9H2,1-3H3,(H,17,19)
• InChI Key： YTSGCXJUKSTMHI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCC(C2=CC=CC(Cl)=C2)(OC)C)=O)C=N1

Additional information on N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide

N-[2-(3-Chlorophenyl)-2-Methoxypropyl]-5-Methyl-1,2-Oxazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1795456-37-9, commonly referred to as N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a carboxamide group, a chlorophenyl moiety, and a methoxypropyl chain, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly due to their ability to modulate various biological pathways. The presence of the oxazole ring in this compound is notable, as it has been shown to enhance bioavailability and improve the pharmacokinetic profiles of related compounds. Additionally, the chlorophenyl group introduces electronic and steric effects that can influence the compound's interaction with biological targets, making it a promising candidate for further exploration in therapeutic development.

One of the most intriguing aspects of this compound is its potential as a bioisostere. Bioisosteres are structural analogs that maintain similar physical and chemical properties while offering distinct advantages in terms of stability or efficacy. The integration of the methoxypropyl chain into the molecule's structure suggests that it may serve as a versatile scaffold for designing novel bioactive agents. Recent research has demonstrated that such modifications can significantly enhance the potency and selectivity of oxazole-based compounds in targeting specific receptors or enzymes.

The synthesis of N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxazole ring through cyclization reactions, followed by functionalization to introduce the chlorophenyl and methoxypropyl substituents. These steps are critical for achieving the desired stereochemistry and regioselectivity, which are essential for optimizing the compound's biological activity.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of G-protein coupled receptors (GPCRs). GPCRs are integral to numerous physiological processes, making them attractive targets for drug development. The ability of this compound to interact with GPCRs suggests that it may have applications in treating conditions such as inflammation, pain, and neurological disorders. However, further studies are required to fully elucidate its mechanism of action and safety profile.

In terms of structural analysis, computational methods such as molecular docking and quantum mechanics have been employed to investigate the compound's binding affinity to various protein targets. These studies have provided valuable insights into the role of individual functional groups in mediating interactions with biological systems. For instance, the carboxamide group has been identified as a key determinant of hydrogen bonding capabilities, while the chlorophenyl moiety contributes to hydrophobic interactions that stabilize binding.

Another area of interest lies in the environmental fate and toxicity assessment of this compound. As with all novel chemical entities, understanding its persistence in aquatic environments and potential ecotoxicological effects is crucial for ensuring sustainable use. Preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further testing is needed to confirm these findings.

In conclusion, N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-methyl-1,2-oxazole-4-carboxamide represents a compelling example of how structural diversity can be leveraged to design innovative chemical entities with potential therapeutic applications. By combining cutting-edge synthetic techniques with advanced computational tools, researchers continue to unlock new possibilities for this compound in drug discovery and beyond.